Cas no 490034-49-6 (DL-3-phenyllactic Acid-d3)

• Product Name: DL-3-phenyllactic Acid-d3
• CAS No: 490034-49-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 5044420
• Update Time: 2025-07-23

DL-3-phenyllactic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• DL-3-phenyllactic Acid-d3

• Inchi： 1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
• InChI Key： VOXXWSYKYCBWHO-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C=CC=CC=1)C([H])(O)C(=O)O

Additional information on DL-3-phenyllactic Acid-d3

DL-3-phenyllactic Acid-d3: A Comprehensive Overview in Modern Chemical and Biomedical Research

DL-3-phenyllactic Acid-d3 is a deuterated derivative of 3-phenyllactic acid, a naturally occurring compound found in various plants and microorganisms. This compound has garnered significant attention in the field of chemical and biomedical research due to its unique biochemical properties and potential therapeutic applications. The CAS no. 490034-49-6 of DL-3-phenyllactic Acid-d3 provides a unique identifier, facilitating precise referencing in scientific literature and industrial applications.

The structural integrity of DL-3-phenyllactic Acid-d3 is characterized by a phenyl group attached to a lactic acid backbone, with the deuterium substitution enhancing its stability and analytical utility. This modification makes it an invaluable tool in nuclear magnetic resonance (NMR) spectroscopy, particularly in metabolomics studies where precise molecular identification is crucial. The compound's ability to serve as an internal standard or marker molecule has opened new avenues in understanding metabolic pathways and enzyme kinetics.

Recent advancements in metabolomics have highlighted the role of phenyl-lactic acids in various physiological processes. Studies indicate that these compounds may play a pivotal role in stress response mechanisms, neuroprotection, and even anti-inflammatory pathways. The deuterated version, DL-3-phenyllactic Acid-d3, offers researchers a means to track these processes with high precision, thanks to its enhanced spectral resolution. This has been particularly beneficial in clinical trials where monitoring metabolic changes is essential for evaluating the efficacy of new drug candidates.

In the realm of drug development, DL-3-phenyllactic Acid-d3 has been explored as a potential precursor or intermediate in synthesizing novel therapeutic agents. Its phenyl group provides a versatile scaffold for further chemical modifications, enabling the creation of complex molecules with tailored biological activities. For instance, researchers have investigated its potential use in developing neuroprotective agents aimed at mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's. The deuterium label also aids in distinguishing between endogenous and exogenous compounds, facilitating accurate pharmacokinetic studies.

The compound's application extends to environmental science and agriculture, where it has been studied for its role in plant growth promotion and stress tolerance. By analyzing plant metabolomes enriched with DL-3-phenyllactic Acid-d3, scientists have gained insights into how plants adapt to adverse conditions such as drought or pathogen attacks. This knowledge could pave the way for developing crops with enhanced resilience, contributing to global food security.

From an analytical chemistry perspective, DL-3-phenyllactic Acid-d3 serves as an excellent reference standard for calibrating mass spectrometers and chromatographic systems. Its high purity and stability make it ideal for quantitative analysis in complex biological matrices. Additionally, its deuterated nature minimizes interference from overlapping signals, ensuring accurate detection even in highly crowded spectra.

The synthesis of DL-3-phenyllactic Acid-d3 involves sophisticated chemical methodologies that ensure the incorporation of deuterium atoms at specific positions on the molecular framework. These synthetic routes often employ catalytic hydrogenation or isotopic exchange techniques under controlled conditions. The precision required in these processes underscores the compound's importance in high-end research applications where even minor structural deviations can significantly impact results.

As research continues to uncover new functions of phenyl-lactic acids, DL-3-phenyllactic Acid-d3 is poised to remain at the forefront of biochemical investigations. Its versatility as both a research tool and a potential therapeutic component makes it a compound of immense interest across multiple disciplines. Future studies may explore its interactions with other biomolecules or its role in regulating gene expression networks, further expanding our understanding of its biological significance.